Cas no 92108-08-2 ( )
structure
Product Name:
CAS No:92108-08-2
MF:C13H16N2O2
MW:232.278343200684
CID:997904
PubChem ID:6383503
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 2-acetamido-N-ethyl-3-phenylprop-2-enamide
- NSC-168530
- 92108-08-2
- NSC168530
-
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- Inchi: 1S/C13H16N2O2/c1-3-14-13(17)12(15-10(2)16)9-11-7-5-4-6-8-11/h4-9H,3H2,1-2H3,(H,14,17)(H,15,16)/b12-9+
- InChI Key: MWMKPJZQYFTXCB-FMIVXFBMSA-N
- SMILES: O=C(/C(=C\C1C=CC=CC=1)/NC(C)=O)NCC
Computed Properties
- Exact Mass: 232.121
- Monoisotopic Mass: 232.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 58.2A^2
Experimental Properties
- Density: 1.116
- Boiling Point: 523.9°C at 760 mmHg
- Flash Point: 218.5°C
- Refractive Index: 1.564
Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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